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Compound of Interest

Compound Name: Fluo-5N

Cat. No.: B1264630

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the proper dissolution and handling of Fluo-5N AM

in dimethyl sulfoxide (DMSO). Fluo-5N AM is a cell-permeant fluorescent indicator used for

measuring intracellular calcium concentrations, particularly suited for detecting levels in the

range of 1 µM to 1 mM, which would saturate indicators with higher calcium affinity like Fluo-4.

[1][2][3] Accurate preparation of Fluo-5N AM stock and working solutions is critical for reliable

and reproducible experimental results in applications such as confocal microscopy, flow

cytometry, and microplate-based screening assays.[1][2]

Data Presentation: Quantitative Summary
The following table summarizes the required volumes of high-quality, anhydrous DMSO to

prepare stock solutions of Fluo-5N AM at various concentrations, based on its molecular

weight of 1127.92 g/mol .[1]
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Mass of Fluo-
5N, AM

1 mM Stock
Solution

2 mM Stock
Solution

5 mM Stock
Solution

10 mM Stock
Solution

10x50 µg (0.5

mg total)
443.29 µL 221.65 µL 88.66 µL 44.33 µL

1 mg 886.59 µL 443.29 µL 177.32 µL 88.66 µL

5 mg 4.43 mL 2.22 mL 886.59 µL 443.29 µL

10 mg 8.87 mL 4.43 mL 1.77 mL 886.59 µL

Experimental Protocols
Materials Required

Fluo-5N, AM (acetoxymethyl ester)

High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Microcentrifuge

Pipettes and sterile pipette tips

Sterile microcentrifuge tubes

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of Fluo-5N AM Stock Solution in
DMSO
This protocol outlines the steps to prepare a concentrated stock solution of Fluo-5N AM in

DMSO. A concentration of 2 to 5 mM is recommended for the stock solution.[2][4]

Equilibration: Allow the vial of Fluo-5N AM powder and the anhydrous DMSO to equilibrate

to room temperature before opening to prevent moisture condensation.
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Reconstitution: Add the appropriate volume of anhydrous DMSO to the vial of Fluo-5N AM to

achieve the desired concentration (refer to the data table above). For example, to prepare a

2 mM stock solution from 1 mg of Fluo-5N AM, add 443.29 µL of anhydrous DMSO.[5]

Dissolution: Vortex the solution thoroughly until the Fluo-5N AM is completely dissolved.

Brief centrifugation can help to collect all the solution at the bottom of the vial.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes in tightly sealed vials.[6] Store the aliquots

at -20°C, protected from light and moisture.[5] Under these conditions, the stock solution

should be stable for up to three months.[5]

Protocol 2: Preparation of Fluo-5N AM Working Solution
This protocol describes the dilution of the DMSO stock solution to a final working concentration

for cell loading. The final concentration for cell loading is typically between 2 to 5 µM, but the

optimal concentration should be determined empirically for the specific cell type and

experimental conditions.[5][6]

Thawing: On the day of the experiment, thaw an aliquot of the Fluo-5N AM DMSO stock

solution to room temperature.[2]

Dilution: Prepare the working solution by diluting the stock solution into a physiological buffer

of choice, such as Hanks' Balanced Salt Solution with HEPES (HHBS).[2]

Addition of Pluronic® F-127 (Optional but Recommended): To improve the aqueous solubility

of the AM ester and facilitate cell loading, the non-ionic detergent Pluronic® F-127 can be

added to the working solution at a final concentration of 0.02% to 0.04%.[4][5] This can be

achieved by mixing the Fluo-5N AM DMSO stock with a 20% (w/v) Pluronic® F-127 solution

in DMSO before diluting in the buffer.[7]

Addition of Probenecid (Optional): If the cells express organic anion transporters, which can

extrude the de-esterified dye, probenecid may be added to the working solution at a final

concentration of 1-2.5 mM to reduce dye leakage.[4][5]

Final Preparation and Use: Ensure the working solution is well-mixed before adding it to the

cells. The working solution should be used promptly after preparation.
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Visualizations
The following diagrams illustrate the key processes involved in preparing Fluo-5N AM

solutions.

Workflow for Preparing Fluo-5N AM Stock Solution
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Caption: Preparation of Fluo-5N AM Stock Solution.

Workflow for Preparing Fluo-5N AM Working Solution
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Caption: Preparation of Fluo-5N AM Working Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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